N-(2-methylphenyl)-2-(methylsulfanyl)-1,3-benzothiazole-6-sulfonamide

• Molecular Formula: C15H14N2O2S3
• Molecular Weight: 350.5 g/mol
• IUPAC Name: N-(2-methylphenyl)-2-methylsulfanyl-1,3-benzothiazole-6-sulfonamide
• InChI: InChI=1S/C15H14N2O2S3/c1-10-5-3-4-6-12(10)17-22(18,19)11-7-8-13-14(9-11)21-15(16-13)20-2/h3-9,17H,1-2H3
• InChI Key: XFAKTNWMCAOPCJ-UHFFFAOYSA-N
• SMILES: CC1=CC=CC=C1NS(=O)(=O)C2=CC3=C(C=C2)N=C(S3)SC

Description

N-(2-methylphenyl)-2-(methylsulfanyl)-1,3-benzothiazole-6-sulfonamide, also known as MBTS, is a chemical compound that has gained significant attention in scientific research. MBTS is a sulfonamide-based compound that is widely used in the synthesis of rubber accelerators. In recent years, MBTS has been extensively studied for its potential applications in the field of medicine, particularly in the treatment of cancer.

Mechanism of Action

The mechanism of action of N-(2-methylphenyl)-2-(methylsulfanyl)-1,3-benzothiazole-6-sulfonamide in cancer cells is not fully understood. However, studies have shown that N-(2-methylphenyl)-2-(methylsulfanyl)-1,3-benzothiazole-6-sulfonamide inhibits the activity of the enzyme carbonic anhydrase IX (CAIX), which is overexpressed in many types of cancer cells. CAIX plays a critical role in the regulation of pH in cancer cells, and its inhibition by N-(2-methylphenyl)-2-(methylsulfanyl)-1,3-benzothiazole-6-sulfonamide leads to acidification of the intracellular environment, which triggers apoptosis in cancer cells.
Biochemical and Physiological Effects
N-(2-methylphenyl)-2-(methylsulfanyl)-1,3-benzothiazole-6-sulfonamide has been shown to have a number of biochemical and physiological effects. In addition to its anticancer activity, N-(2-methylphenyl)-2-(methylsulfanyl)-1,3-benzothiazole-6-sulfonamide has been shown to possess anti-inflammatory and antioxidant properties. It has also been shown to inhibit the activity of the enzyme acetylcholinesterase, which plays a role in the development of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

N-(2-methylphenyl)-2-(methylsulfanyl)-1,3-benzothiazole-6-sulfonamide has several advantages for lab experiments. It is relatively easy to synthesize and has a high purity. It is also stable under ambient conditions, making it easy to handle and store. However, one of the limitations of N-(2-methylphenyl)-2-(methylsulfanyl)-1,3-benzothiazole-6-sulfonamide is its low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for research on N-(2-methylphenyl)-2-(methylsulfanyl)-1,3-benzothiazole-6-sulfonamide. One area of research is the development of more efficient synthesis methods for N-(2-methylphenyl)-2-(methylsulfanyl)-1,3-benzothiazole-6-sulfonamide. Another area of research is the development of more effective delivery methods for N-(2-methylphenyl)-2-(methylsulfanyl)-1,3-benzothiazole-6-sulfonamide, such as nanoparticles or liposomes, which can improve its solubility and bioavailability. Additionally, further studies are needed to fully understand the mechanism of action of N-(2-methylphenyl)-2-(methylsulfanyl)-1,3-benzothiazole-6-sulfonamide in cancer cells and to optimize its therapeutic potential.

Synthesis Methods

The synthesis of N-(2-methylphenyl)-2-(methylsulfanyl)-1,3-benzothiazole-6-sulfonamide involves the reaction of 2-mercaptobenzothiazole with 2-methylphenylamine in the presence of sulfuric acid. The resulting compound is then sulfonated using sulfuric acid to form N-(2-methylphenyl)-2-(methylsulfanyl)-1,3-benzothiazole-6-sulfonamide.

Scientific Research Applications

N-(2-methylphenyl)-2-(methylsulfanyl)-1,3-benzothiazole-6-sulfonamide has been extensively studied for its potential applications in the field of medicine. Researchers have found that N-(2-methylphenyl)-2-(methylsulfanyl)-1,3-benzothiazole-6-sulfonamide exhibits potent anticancer activity against a wide range of cancer cells, including breast, lung, and colon cancer cells. In addition, N-(2-methylphenyl)-2-(methylsulfanyl)-1,3-benzothiazole-6-sulfonamide has been shown to induce apoptosis, or programmed cell death, in cancer cells, which makes it a promising candidate for cancer therapy.